Cas no 1270552-15-2 (Azetidine, 2-cyclopentyl-)

• Product Name: Azetidine, 2-cyclopentyl-
• CAS No: 1270552-15-2
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5262988
• Update Time: 2025-08-02

Azetidine, 2-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylazetidine
• Azetidine, 2-cyclopentyl-

• Inchi： 1S/C8H15N/c1-2-4-7(3-1)8-5-6-9-8/h7-9H,1-6H2
• InChI Key： WWTQWGUZKPTNIS-UHFFFAOYSA-N
• SMILES： N1CCC1C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.7
• XLogP3: 1.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on Azetidine, 2-cyclopentyl-

Azetidine, 2-Cyclopentyl-

Azetidine, 2-cyclopentyl- (CAS No. 1270552-15-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines the azetidine ring system with a cyclopentyl substituent. The azetidine ring, a four-membered saturated ring containing one nitrogen atom, is known for its rigidity and potential to form stable structures. The addition of the cyclopentyl group introduces flexibility and enhances the compound's ability to interact with biological systems or other molecules in various applications.

The synthesis of azetidine, 2-cyclopentyl- involves a series of precise chemical reactions, often utilizing advanced catalytic methods to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched forms of this compound, which are highly valuable in drug discovery and development. Researchers have explored the use of transition metal catalysts, such as palladium and rhodium complexes, to facilitate the formation of the azetidine ring while incorporating the cyclopentyl group.

In terms of applications, azetidine, 2-cyclopentyl- has shown promise in several areas. One notable application is in the development of bioactive molecules, where its rigid structure and functional groups can serve as scaffolds for drug candidates targeting various therapeutic areas. For instance, studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug design. The cyclopentyl substituent enhances lipophilicity, which is crucial for drug absorption and bioavailability.

Another emerging application is in the field of nanotechnology. The unique properties of azetidine, 2-cyclopentyl-, such as its ability to form self-assembled structures, make it a candidate for constructing nanomaterials with tailored functionalities. Researchers have investigated its use in creating amphiphilic molecules that can form vesicles or nanoparticles for drug delivery systems. These systems offer enhanced stability and targeted delivery capabilities, which are highly desirable in modern medicine.

The toxicity profile of azetidine, 2-cyclopentyl- has also been a subject of recent studies. Preclinical evaluations suggest that it exhibits low acute toxicity when administered at therapeutic doses. However, further long-term studies are required to fully understand its safety profile and potential for chronic exposure scenarios. Regulatory agencies emphasize the importance of thorough toxicological assessments before any compound can be considered for clinical trials or commercial applications.

In conclusion, azetidine, 2-cyclopentyl- (CAS No. 1270552-15-2) represents a versatile building block with significant potential across multiple disciplines. Its synthesis continues to benefit from cutting-edge catalytic techniques, while its applications span from drug discovery to nanotechnology. As research progresses, this compound is expected to play an increasingly important role in advancing both scientific understanding and practical innovations in the chemical sciences.